4-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl)-3-methylphenyl acetate

• Molecular Formula: C18H17NO4
• Molecular Weight: 311.3 g/mol
• IUPAC Name: [4-(3,5-dioxo-4-azatricyclo[5.2.1.02,6]dec-8-en-4-yl)-3-methylphenyl] acetate
• InChI: InChI=1S/C18H17NO4/c1-9-7-13(23-10(2)20)5-6-14(9)19-17(21)15-11-3-4-12(8-11)16(15)18(19)22/h3-7,11-12,15-16H,8H2,1-2H3
• InChI Key: FSHYRXIJLCRZCS-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)OC(=O)C)N2C(=O)C3C4CC(C3C2=O)C=C4

Description

4-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl)-3-methylphenyl acetate, also known as MIA-602, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications. MIA-602 belongs to the family of isoindoline compounds, which have been shown to possess various biological activities.

Mechanism of Action

The mechanism of action of 4-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl)-3-methylphenyl acetate is not fully understood, but it is believed to involve the inhibition of various signaling pathways that are involved in inflammation, cancer, and viral replication. 4-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl)-3-methylphenyl acetate has been shown to inhibit the NF-κB and MAPK signaling pathways, which are involved in the production of pro-inflammatory cytokines and chemokines. Moreover, 4-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl)-3-methylphenyl acetate has been shown to inhibit the Akt/mTOR signaling pathway, which is involved in the regulation of cell growth and survival. Additionally, 4-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl)-3-methylphenyl acetate has been shown to inhibit the viral entry and replication process by interfering with the viral envelope proteins.
Biochemical and Physiological Effects:
4-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl)-3-methylphenyl acetate has been shown to possess various biochemical and physiological effects. Studies have demonstrated that 4-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl)-3-methylphenyl acetate inhibits the production of pro-inflammatory cytokines and chemokines, which are involved in the pathogenesis of various inflammatory diseases. Additionally, 4-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl)-3-methylphenyl acetate has been shown to induce apoptosis in cancer cells and inhibit the growth of tumor cells in vitro and in vivo. Moreover, 4-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl)-3-methylphenyl acetate has been shown to possess antiviral activity against a broad range of viruses, including influenza virus, herpes simplex virus, and human immunodeficiency virus.

Advantages and Limitations for Lab Experiments

4-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl)-3-methylphenyl acetate has several advantages for lab experiments. Firstly, it is a synthetic compound that can be easily synthesized with high yields and purity, making it a suitable compound for scientific research. Secondly, 4-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl)-3-methylphenyl acetate has been shown to possess various biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties, making it a versatile compound for studying various diseases. However, there are some limitations to using 4-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl)-3-methylphenyl acetate in lab experiments. Firstly, the mechanism of action of 4-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl)-3-methylphenyl acetate is not fully understood, which makes it difficult to design experiments to study its effects. Secondly, 4-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl)-3-methylphenyl acetate has not been extensively studied in vivo, which limits its potential therapeutic applications.

Future Directions

There are several future directions for the study of 4-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl)-3-methylphenyl acetate. Firstly, further research is needed to elucidate the mechanism of action of 4-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl)-3-methylphenyl acetate, which will enable the design of more targeted experiments to study its effects. Secondly, more studies are needed to evaluate the efficacy of 4-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl)-3-methylphenyl acetate in vivo, which will provide insights into its potential therapeutic applications. Moreover, the development of 4-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl)-3-methylphenyl acetate analogs with improved pharmacological properties may lead to the discovery of more potent and selective compounds for the treatment of various diseases. Finally, the combination of 4-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl)-3-methylphenyl acetate with other drugs or therapies may enhance its therapeutic efficacy and reduce its limitations.

Synthesis Methods

The synthesis of 4-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl)-3-methylphenyl acetate involves the reaction of 3-methylphenol with 4-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl) acetic acid in the presence of a catalyst. The reaction proceeds through a series of steps, including esterification, cyclization, and reduction, to yield the final product. The synthesis of 4-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl)-3-methylphenyl acetate has been optimized to achieve high yields and purity, making it a suitable compound for scientific research.

Scientific Research Applications

4-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl)-3-methylphenyl acetate has been shown to possess various biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. Studies have demonstrated that 4-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl)-3-methylphenyl acetate inhibits the production of pro-inflammatory cytokines and chemokines, which are involved in the pathogenesis of various inflammatory diseases. Additionally, 4-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl)-3-methylphenyl acetate has been shown to induce apoptosis in cancer cells and inhibit the growth of tumor cells in vitro and in vivo. Moreover, 4-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl)-3-methylphenyl acetate has been shown to possess antiviral activity against a broad range of viruses, including influenza virus, herpes simplex virus, and human immunodeficiency virus.